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This technical support guide provides troubleshooting advice and frequently asked questions
(FAQs) for researchers encountering low disease incidence in the Experimental Autoimmune
Encephalomyelitis (EAE) model induced by Myelin Oligodendrocyte Glycoprotein (MOG)
peptide 35-55.

Frequently Asked Questions (FAQs)

Q1: We are observing a low incidence of EAE in our
C57BL/6 mice after immunization with MOG35-55. What
are the potential causes and how can we troubleshoot
this?

Low EAE incidence is a common challenge and can stem from several factors throughout the
experimental protocol. Here are the key areas to investigate:

o Reagent Quality and Preparation:

o MOG35-55 Peptide: Ensure the peptide is of high purity (>90%) and stored correctly
(Iyophilized at -20°C).[1] Reconstitute the peptide in sterile, endotoxin-free ddH20 or PBS
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to a stock concentration of 2 mg/mL.[2]

o Complete Freund's Adjuvant (CFA): The concentration of Mycobacterium tuberculosis in
CFA s critical. An optimal concentration can range from 1-5 mg/mL.[2] It is advisable to
titrate the CFA concentration to find the optimal dose for your specific laboratory
conditions, while adhering to institutional animal care and use committee (IACUC)
guidelines, which may restrict concentrations to 2 mg/mL or less.[2]

o Pertussis Toxin (PTx): PTx batches can vary in potency, which significantly impacts EAE
development.[3][4] It is crucial to adjust the PTx dosage based on the potency of the
specific lot being used.[3] A typical dose is administered on the day of immunization and
again 48 hours later.[2]

e Emulsion Preparation and Administration:

o Emulsification: A stable water-in-oil emulsion is critical for a robust immune response.[2]
The mixing of the MOG35-55 peptide solution and CFA should be thorough, often for at
least 10 minutes, until a thick, stable emulsion is formed.[2] A common method involves
using two syringes connected by a three-way stopcock.[2][5]

o Injection Technique: Subcutaneous injections should be performed by an experienced
individual to minimize stress on the animals and ensure proper administration.[2] The
injection should create a palpable, persistent bulbous mass under the skin.[2]
Administering the emulsion at two different sites on the hind flanks is a common practice.

[2]
¢ Animal-Related Factors:

o Mouse Strain: C57BL/6 mice are a commonly used and susceptible strain for MOG35-55
induced EAE.[2][6] However, substrains and genetic drift can influence susceptibility.
Ensure you are using a reliable C57BL/6 substrain (e.g., C57BL/6J).[3] BALB/c mice, for
instance, are generally resistant to EAE induction with MOG35-55 alone.[7]

o Age and Sex: The age of the mice at immunization can impact disease incidence and
severity. Mice are often immunized at 6-8 weeks of age.[8] Some studies suggest that
female mice may develop a more aggressive form of EAE.[9]
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o Animal Health and Husbandry: The overall health and environment of the mice can
influence their immune response.[10] Maintaining a consistent and stress-free
environment is important. A defined, low-fermentative diet has been shown to increase the
uniformity of the EAE response.[5]

Q2: The clinical scores of our EAE mice are consistently
low, even in the animals that do develop the disease.
How can we increase the severity of the EAE?

Several factors can be adjusted to modulate the severity of EAE:

e Antigen Dose: The amount of MOG35-55 peptide administered per mouse can be varied to

influence disease severity.[2] If severity is low, consider increasing the dose of the MOG
peptide.

Pertussis Toxin (PTx) Dosage: The dose of PTx has a direct, dose-dependent effect on EAE
development.[3][4] Carefully titrating the PTx dose, while considering the potency of the
batch, can help achieve a more severe disease phenotype.[3]

Adjuvant Concentration: Increasing the concentration of Mycobacterium tuberculosis within
the CFA can lead to a stronger inflammatory response and more severe EAE.[2] However,
this must be balanced with animal welfare guidelines.[2]

Emulsion Quality: Ensuring a stable and properly formed emulsion is crucial not only for
incidence but also for the severity of the disease.[5] Sonication of the inoculum has been
reported to improve the uniformity and severity of the response.[5]

Q3: We are observing significant variability in EAE
incidence and severity between experiments. What
steps can we take to improve reproducibility?

Variability is a known challenge in the EAE model. To improve consistency:

o Standardize Protocols: Meticulously standardize all aspects of the protocol, from reagent
preparation to animal handling and scoring.
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o Emulsion Standardization: The preparation of the MOG/CFA emulsion is a critical step that is
difficult to standardize but essential for reproducibility.[5][9]

» Blinded Scoring: To reduce bias, clinical scoring of the mice should be performed by an
individual who is blinded to the experimental groups.[2]

o Consistent Animal Supply: Use mice from the same source, of the same age and sex, and
house them under consistent environmental conditions.[2]

o PTx Potency Consideration: Always account for the potency of new batches of PTx, as this is
a major source of variability.[3]

Experimental Protocols & Data

Standard Protocol for MOG35-55 EAE Induction in
C57BLI/6 Mice

This protocol is a synthesis of commonly used methods.[2][11][12]

Materials:

MOG35-55 Peptide (lyophilized)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

Pertussis Toxin (PTx) (lyophilized)

Sterile PBS or ddH20

Female C57BL/6 mice (6-8 weeks old)[8]
Procedure:
o Reagent Preparation:

o MOG35-55 Solution: Dissolve lyophilized MOG35-55 in sterile PBS or ddHz0 to a final
concentration of 2 mg/mL.[2] Store at -20°C.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://pubs.acs.org/doi/10.1021/acsptsci.4c00189
https://www.jove.com/t/65778/modeling-multiple-sclerosis-two-sexes-mog35-55-induced-experimental
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://pubmed.ncbi.nlm.nih.gov/34920025/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://experiments.springernature.com/articles/10.1007/978-1-4939-7862-5_17
https://pmc.ncbi.nlm.nih.gov/articles/PMC7853963/
https://www.absin.net/article-1414.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o CFA Preparation: Ensure the CFA contains the desired concentration of M. tuberculosis
(e.g., 4-5 mg/mL).[8]

o Pertussis Toxin Solution: Reconstitute lyophilized PTx in sterile PBS to the desired
concentration (e.g., 5 ug/mL).[9]

e Emulsion Preparation:

o In a sterile environment, draw equal volumes of the MOG35-55 solution and CFA into two
separate syringes.

o Connect the syringes with a three-way stopcock.

o Forcefully mix the contents between the two syringes for at least 10 minutes until a stable,
white, viscous emulsion is formed. A drop of the emulsion should not disperse when
placed in water.

e Immunization (Day 0):
o Anesthetize the mice.

o Inject 100 pL of the emulsion subcutaneously into two sites on the hind flanks (total
volume of 200 pL per mouse).[2]

o Administer PTx (e.g., 200 ng in 200 pL PBS) intraperitoneally (i.p.).[2][8]
e Second PTx Injection (Day 2):
o Administer a second dose of PTx (e.g., 200 ng in 200 pL PBS) i.p.[2][8]
 Clinical Scoring:
o Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

o Use a standardized scoring system (see Table 2).

Quantitative Data Summary

Table 1: Recommended Reagent Concentrations and Dosages for EAE Induction
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Reagent Concentration Dosage per Mouse Reference
) 2 mg/mLin

MOG35-55 Peptide 150-300 ug [2][8]

PBS/ddH20
M. tuberculosis in CFA  1-5 mg/mL 100 pL of emulsion [2]
] ) ] 100-200 ng per
Pertussis Toxin (PTx) Varies by lot potency o [8][13]
injection

Table 2: Standard EAE Clinical Scoring System

Score Clinical Signs Reference
0 No clinical deficit [14]
1 Partial tail paralysis [14]
2 Full tail paralysis [14]
3 Partial hindlimb paralysis [14]
4 Full hindlimb paralysis [15]
5 Moribund or dead [15]
Visualizations

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://www.absin.net/article-1414.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://www.absin.net/article-1414.html
https://www.biocompare.com/Product-Reviews/343272-MOG-35-55-peptide-for-EAE-induction/
https://bio-protocol.org/en/bpdetail?id=3453&type=0
https://bio-protocol.org/en/bpdetail?id=3453&type=0
https://bio-protocol.org/en/bpdetail?id=3453&type=0
https://bio-protocol.org/en/bpdetail?id=3453&type=0
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.575451/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.575451/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

EAE Induction Workflow with MOG35-55

Reagent & Animal Preparation

Prepare MOG35-55, CFA, Acclimate C57BL/6 Mice
and Pertussis Toxin Solutions (6-8 weeks old)

Immuhization Protocol

Create MOG35-55/CFA Emulsion

'

Day 0: Subcutaneous Emulsion Injection
& Intraperitoneal PTx Injection

'

Day 2: Second Intraperitoneal
PTx Injection

Monitoring & Evaluation

Daily Clinical Scoring
(starting Day 7)

'

Data Analysis
(Incidence, Severity, Onset)

Click to download full resolution via product page

Caption: Workflow for inducing EAE with MOG35-55.
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Troubleshooting Low EAE Incidence
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Caption: Logical steps for troubleshooting low EAE incidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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